![molecular formula C17H20N4O4 B2938951 1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one CAS No. 2199710-37-5](/img/structure/B2938951.png)
1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one is a useful research compound. Its molecular formula is C17H20N4O4 and its molecular weight is 344.371. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Research has shown considerable interest in the synthesis of piperidine and triazole derivatives, highlighting their diverse biological activities. For instance, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been explored, revealing that these compounds possess good to moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, the synthesis and anti-bone cancer activity of a heterocyclic compound incorporating piperazine and triazole rings have been investigated, indicating potential therapeutic applications (Lv et al., 2019).
Structural Analysis and Drug Design
Structural analysis and drug design represent another significant area of application. A study focusing on the structural analysis of an arylpiperazine derivative, which shares structural similarities with the query compound, demonstrated its bioactivity against α1A-adrenoceptors, providing insights into the design of selective antagonists (Xu et al., 2016). This approach underscores the utility of such compounds in the development of new therapeutic agents by understanding their binding mechanisms and activity profiles.
Antimicrobial and Antifungal Agents
The development of antimicrobial and antifungal agents is a critical research area, with several studies reporting the synthesis of piperidine and triazole derivatives showing promising activities. For example, novel 1,2,4-triazines with 1,2,3-triazole and piperidine rings have been synthesized and evaluated for their antifungal activity, revealing compounds that were equipotent to established antifungal drugs (Sangshetti & Shinde, 2010).
Anticancer Activity
The anticancer activity of compounds featuring piperidine and triazole structures has been extensively studied. Research involving the synthesis, crystal structure, and evaluation of anticancer activities of such compounds has demonstrated their effectiveness against human bone cancer cell lines, suggesting potential applications in cancer therapy (Lv et al., 2019).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-1-[4-(triazol-2-yl)piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O4/c1-12(25-14-2-3-15-16(10-14)24-11-23-15)17(22)20-8-4-13(5-9-20)21-18-6-7-19-21/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJSXDAZGNETET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)N2N=CC=N2)OC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.